1-{[5-(2-Chlorophenyl)-3-isoxazolyl]methyl}-4-(2-fluorophenyl)piperazine

• IUPAC Name: 5-(2-chlorophenyl)-3-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-1,2-oxazole
• InChI: InChI=1S/C20H19ClFN3O/c21-17-6-2-1-5-16(17)20-13-15(23-26-20)14-24-9-11-25(12-10-24)19-8-4-3-7-18(19)22/h1-8,13H,9-12,14H2
• InChI Key: PPIQNGFQGGDHTM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NOC(=C2)C3=CC=CC=C3Cl)C4=CC=CC=C4F
• Molecular Formula: C20H19ClFN3O
• Molecular Weight: 371.8 g/mol
• CAS No.: 339019-77-1

Description

1-{[5-(2-Chlorophenyl)-3-isoxazolyl]methyl}-4-(2-fluorophenyl)piperazine is a useful research compound. Its molecular formula is C20H19ClFN3O and its molecular weight is 371.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• 1-{[5-(2-Chlorophenyl)-3-isoxazolyl]methyl}-4-(2-fluorophenyl)piperazine is related to compounds like flunarizine, which is synthesized via metal-catalyzed amination and exhibits properties like vasodilation and antihistamine activity (Shakhmaev, Sunagatullina, & Zorin, 2016).
• This compound's structure is crucial in developing various pharmaceutical compounds with potential biological activities, as evident in its use in the synthesis of compounds with varied applications, such as antimicrobial agents (Patel, Patel, & Chauhan, 2007).

Antibacterial and Antimicrobial Activities

• Isoxazoline derivatives, including those related to this compound, demonstrate significant antibacterial activities, highlighting their potential use in developing new antimicrobial agents (Wei, 2012).
• The structural features of these compounds, such as the isoxazoline and piperazine rings, are key to their biological activity, suggesting their applicability in therapeutic drug design for treating bacterial infections.

Antiviral and Antitumor Activities

• Some derivatives of this compound, like urea and thiourea derivatives of piperazine, show promising antiviral activities against Tobacco mosaic virus (TMV) and potent antimicrobial activity, indicating their potential in antiviral research (Reddy et al., 2013).
• The compound’s derivatives also exhibit antitumor activities, as seen in the synthesis and evaluation of novel pyrimidinyl pyrazole derivatives, showing its potential application in cancer research (Naito et al., 2005).

Mechanism of Action

Target of Action

The primary targets of 1-{[5-(2-Chlorophenyl)-3-isoxazolyl]methyl}-4-(2-fluorophenyl)piperazine are H1 receptors . These receptors play a crucial role in allergic reactions, as they interact with histamine, a compound released in response to exposure to allergens .

Mode of Action

This compound interacts with H1 receptors, exhibiting a higher affinity for these receptors than histamine itself . This interaction inhibits the action of histamine, thereby mitigating the symptoms of allergies .

Biochemical Pathways

It is known that the compound’s interaction with h1 receptors disrupts the normal function of histamine, a key player in allergic reactions .

Result of Action

The interaction of this compound with H1 receptors results in significant effects on allergic asthma and allergic itching . Some derivatives of this compound have shown stronger potency against allergic asthma than levocetirizine, a commonly used antihistamine .

Safety and Hazards

Safety and hazards associated with piperazine derivatives can vary. For example, 1-(4-Fluorophenyl)piperazine has been classified as having acute oral toxicity, causing eye and skin irritation, and having specific target organ toxicity.